N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide

• IUPAC Name: N'-(2-methoxyphenyl)-N-(4-methylphenyl)propanediamide
• InChI: InChI=1S/C17H18N2O3/c1-12-7-9-13(10-8-12)18-16(20)11-17(21)19-14-5-3-4-6-15(14)22-2/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: GQNNHYWFMGVVEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide, also known as MMMA, is a chemical compound that has been extensively researched for its various applications in the field of chemistry and biology. It is a malonamide derivative that has shown promising results in various scientific studies, making it an important compound for future research.

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide is not fully understood, but it is believed to act as a chelating agent, binding to metal ions and forming stable complexes. This property of N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide has been exploited in various applications, including catalysis and metal extraction.
Biochemical and Physiological Effects:
N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide has not been extensively studied for its biochemical and physiological effects, but it has shown promising results in various studies. It has been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases. N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide has also been shown to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide is its stability and ease of synthesis, which makes it a popular choice for various research applications. However, its limited solubility in water and other solvents can be a limitation for some experiments. Additionally, its potential toxicity and lack of extensive safety data could limit its use in certain applications.

Future Directions

There are several future directions for the research on N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide. One potential area of research is the development of new metal complexes using N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide as a ligand. These complexes could have potential applications in catalysis, sensing, and other areas. Another area of research is the investigation of N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide's potential as a therapeutic agent for various diseases, including oxidative stress-related diseases and inflammatory diseases. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide and its potential toxicity.

Scientific Research Applications

N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide has been widely studied for its potential applications in various scientific fields. It has been used as a ligand in the synthesis of metal complexes, which have shown promising results in catalysis and other chemical reactions. N-(2-methoxyphenyl)-N'-(4-methylphenyl)malonamide has also been used as a chelating agent in the extraction of metals from ores and other materials.